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Compound of Interest

Compound Name:
2,3-Bis(4-bromophenyl)-2-

butenedinitrile

CAS No.: 82193-93-9

Cat. No.: B3068788

Get Quote

Executive Summary
Brominated butenedinitriles represent a specialized class of electron-deficient alkenes used

primarily as high-reactivity synthons in organic electronics (porphyrins/phthalocyanines) and as

potent electrophilic biocides in industrial applications.

This guide focuses on the two most critical species in this family:

1-Bromo-1,2-dicyanoethylene (Monobromofumaronitrile): A "masked" dicyanoacetylene

synthon used to bypass the handling of highly volatile and explosive dicyanoacetylene gas.

2,3-Dibromo-2-butenedinitrile (Dibromofumaronitrile): A symmetrically substituted Michael

acceptor used as a biocide and a precursor for thiophene-based conductive polymers.

Chemical Identity & Reactivity Profile[1]
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Property
1-Bromo-1,2-
dicyanoethylene

2,3-Dibromo-2-
butenedinitrile

Structure

CAS Number 13116-61-5 29262-20-2

Primary Role Dienophile Synthon Biocide / Cross-linker

Reactivity
High (Michael Acceptor / Diels-

Alder)
Moderate (Sterically hindered)

Precursor Fumaronitrile
But-2-ynedinitrile or But-2-yne-

1,4-diol

Mechanistic Causality
The utility of these compounds stems from the strong electron-withdrawing nature of the nitrile

groups combined with the leaving group ability of the bromine atom(s).

In Diels-Alder Reactions: The monobromo variant reacts with dienes. Subsequent thermal

elimination of HBr aromatizes the ring, effectively acting as a dicyanoacetylene equivalent

without the explosion risk.

In Nucleophilic Substitution: The vinylic bromine is susceptible to addition-elimination (

) sequences, allowing for the introduction of nucleophiles (e.g., thiols, amines) with retention
of the double bond character.

Synthesis of 1-Bromo-1,2-dicyanoethylene
Target Audience: Synthetic Chemists, Porphyrin Researchers.

This protocol describes the bromination of fumaronitrile followed by thermal

dehydrobromination. This route is preferred over direct bromination of maleonitrile due to the

thermodynamic stability of the fumarate starting material.

Reaction Logic (DOT Visualization)
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Figure 1: Reaction pathway for the synthesis of monobrominated butenedinitrile.

Detailed Experimental Protocol
Safety Warning: Bromine is corrosive and toxic. Fumaronitrile is a potent cyanide source. All

operations must be performed in a fume hood.

Reagents:

Fumaronitrile (7.8 g, 0.1 mol)

Bromine (16.0 g, 0.1 mol, 5.2 mL)

Solvent: Chloroform (

) or Carbon Tetrachloride (

) - Note:

is preferred for modern safety standards.

Catalyst: Pyridine (Catalytic amount, optional but promotes elimination).

Step-by-Step Methodology:

Setup: Equip a 100 mL round-bottom flask with a reflux condenser and a pressure-equalizing

addition funnel. Place the flask in an oil bath.

Dissolution: Dissolve fumaronitrile (7.8 g) in boiling chloroform (40 mL). Ensure complete

dissolution.
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Bromination: Add elemental bromine (5.2 mL) dropwise through the addition funnel over 30

minutes while maintaining reflux. The solution will turn dark red/orange.

Reaction: Continue refluxing for 4–6 hours. The color may fade slightly as bromine is

consumed, though the reaction often remains colored.

Mechanistic Note: This step forms the meso-1,2-dibromo-1,2-dicyanoethane intermediate.

Elimination (In-Situ): Unlike standard alkane brominations, the intermediate is thermally

unstable. Upon prolonged heating or during the distillation step, it spontaneously eliminates

HBr to restore the double bond.

Workup: Cool the mixture. Wash with saturated sodium thiosulfate (

) to remove unreacted bromine. Dry the organic layer over anhydrous

.[1]

Purification: Concentrate the solvent under reduced pressure. Perform vacuum distillation on

the residue.

Boiling Point: Collect the fraction boiling at 80–85°C at 12 mmHg.

Yield: Expect 60–75% yield of a pale yellow liquid which may solidify upon cooling (mp

~30°C).

Validation:

1H NMR (

): Look for a singlet at

7.8–8.0 ppm (vinylic proton).

IR: Distinct nitrile stretch at ~2230 cm⁻¹.

Synthesis of 2,3-Dibromo-2-butenedinitrile
Target Audience: Industrial Chemists, Material Scientists.
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Synthesizing the dibromo variant requires a different approach because replacing the final

hydrogen on the double bond via substitution is difficult. The most robust route involves the

bromination of the alkyne precursor or oxidative functionalization.

The Alkyne Route (Preferred)
This method utilizes But-2-ynedinitrile (Acetylenedicarbonitrile) or its precursor But-2-yne-1,4-

diol.

Protocol Logic:

Precursor Preparation: If starting from But-2-yne-1,4-diol, the diol is first brominated to 2,3-

dibromo-2-butene-1,4-diol.[2]

Oxidation: The diol is oxidized to the dicarboxylic acid and subsequently converted to the

dinitrile via amide dehydration.

Direct Route (If Alkyne Dinitrile is available):

Experimental Workflow (Diol Precursor Method)
Since Acetylenedicarbonitrile is unstable and expensive, the industrial route often proceeds via

the diol:

Bromination: React 2-butyne-1,4-diol with

in water at 0–10°C.

Result: (E)-2,3-dibromo-2-butene-1,4-diol precipitates.

Oxidation: Treat the dibromo-diol with Chromic Acid (Jones Reagent) or

to yield 2,3-dibromofumaric acid.

Amidation: Convert acid to acid chloride (

), then to diamide (

).
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Dehydration: Treat the diamide with

or

to yield 2,3-dibromo-2-butenedinitrile.

Applications & Handling
The "Dicyanoacetylene Equivalent" Strategy
Researchers use 1-bromo-1,2-dicyanoethylene to synthesize phthalocyanines.

1-Bromo-1,2-dicyanoethylene

Diels-Alder Adduct
(Brominated Cyclohexene)

+ Diene
(Cycloaddition)

Diene
(e.g., Anthracene)

Phthalonitrile Derivative
(Aromatized)

- HBr
(Base/Heat)

Click to download full resolution via product page

Figure 2: Application of monobrominated synthon in constructing aromatic nitriles.

Safety Protocols
Lachrymator: Both compounds are severe eye irritants. Use full-face protection.

Cyanide Hazard: Metabolic breakdown can release cyanide. Keep amyl nitrite or a cyanide

antidote kit accessible.
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Waste: Segregate halogenated organic waste. Do not mix with strong bases (exothermic

polymerization).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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